1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one

• IUPAC Name: 1-(3-benzyl-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl)ethanone
• InChI: InChI=1S/C19H22N2OS/c1-14(22)21-13-20(11-15-7-3-2-4-8-15)12-17-16-9-5-6-10-18(16)23-19(17)21/h2-4,7-8H,5-6,9-13H2,1H3
• InChI Key: HKQKKYYNDLPMLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CN(CC2=C1SC3=C2CCCC3)CC4=CC=CC=C4
• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol
• CAS No.: 57262-78-9

Description

This compound is a tricyclic heterocyclic molecule featuring a benzyl group at position 4, a sulfur atom (thia) at position 8, and two nitrogen atoms (diaza) at positions 4 and 5. The tricyclic framework comprises fused bicyclo[7.4.0] and cycloheptene rings, creating a rigid, planar structure. The acetyl group at position 6 introduces electron-withdrawing properties, influencing reactivity and intermolecular interactions.

Biological Activity

1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one, with the CAS number 438030-39-8, is a complex organic compound notable for its unique structural features and potential biological activities. This compound belongs to the thia-diazatricyclo class, which is characterized by the presence of sulfur and nitrogen within its bicyclic structure. Understanding its biological activity is crucial for exploring its potential applications in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of this compound is C22H26N2OS2, with a molecular weight of approximately 398.58 g/mol. Its structure includes a benzyl group attached to a thia-diazatricyclo framework, which contributes to its biological interactions.

Property	Value
Molecular Formula	C22H26N2OS2
Molecular Weight	398.58 g/mol
CAS Number	438030-39-8
Appearance	White to off-white powder
Solubility	Soluble in organic solvents

Biological Activity

The biological activity of 1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one has been investigated in various studies, revealing its potential as an antineoplastic agent and its ability to inhibit microtubule assembly.

The compound acts primarily through interaction with tubulin, inhibiting microtubule assembly similarly to colchicine. This inhibition affects cellular processes such as mitosis and can lead to apoptosis in cancer cells.

Research Findings

• Antimitotic Activity : Studies indicate that derivatives of compounds similar to 1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-dien-6-yl}ethan-1-one exhibit significant antimitotic activity by competing with colchicine for binding sites on tubulin .
• Cytotoxicity : In vitro assays have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including breast and lung cancer cells, suggesting its potential as a chemotherapeutic agent.
• Structure-Activity Relationship (SAR) : The presence of specific functional groups in the structure enhances its biological activity; for instance, modifications at the benzyl moiety can significantly influence the potency against cancer cells .

Case Studies

Several case studies have documented the effects of this compound on different cancer types:

• Breast Cancer : A study evaluated the effects of the compound on MCF-7 breast cancer cells, showing a dose-dependent decrease in cell viability and an increase in apoptotic markers.
• Lung Cancer : In A549 lung cancer cells, treatment with the compound resulted in significant cell cycle arrest at the G2/M phase and increased levels of p53 protein expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, synthetic, and spectral differences between the target compound and its analogs:

Compound	Core Structure	Functional Groups	Synthesis Method	Key Spectral Data	Ref.
1-{4-Benzyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-6-yl}ethan-1-one	Tricyclic (8-thia-4,6-diaza)	Acetyl, benzyl	Likely involves cyclocondensation of benzylamine derivatives with thiol precursors	Not explicitly reported; inferred IR: ~1720 cm⁻¹ (C=O), ~1610 cm⁻¹ (C=N)
4-(3-Methoxyphenyl)-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-3-one	Tricyclic (8-thia-4,6-diaza)	Methoxyphenyl, sulfanylidene (C=S)	Not detailed; commercial discontinuation suggests synthetic challenges	IR: 771 cm⁻¹ (C-Cl), 696 cm⁻¹ (C-S-C); NMR: δ 2.62 (N-CH₃)
2-(4-Chlorobenzylidene)-8-methyl-6,10-bis(4-nitrobenzylidene)-...-1-thia-4,8-diazaspiro[4,5]decan-3-one	Spirocyclic (1-thia-4,8-diaza)	Chlorophenyl, nitro groups, spiro junction	Condensation of benzaldehyde derivatives with spiro precursors in glacial acetic acid	¹H NMR: δ 6.28 (C=CH-Ar), 6.56–8.20 (ArH); IR: 1533 cm⁻¹ (NO₂), 1633 cm⁻¹ (C=N)
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one	Tetracyclic (3,7-dithia-5-aza)	Methoxyphenyl, dual sulfur atoms	Not explicitly described; likely multi-step cyclization	Spectral data limited; structural rigidity inferred from bicyclo framework
(±)-cis-2-(4-Methoxyphenyl)-3-methoxy-8-phenoxy-...-1,5-benzothiazepin-4(5H)-one	Benzothiazepinone (7-membered ring)	Methoxyphenyl, phenoxy, chloroacetyl	Reflux with chloroacetyl chloride in dry benzene	¹H NMR: δ 4.41 (7,9-H), 6.90–8.20 (ArH); IR: 1721 cm⁻¹ (C=O), 1238 cm⁻¹ (C-N)

Structural and Electronic Differences

• Ring Systems: The target compound’s tricyclic framework distinguishes it from spirocyclic (e.g., ) and tetracyclic analogs (e.g., ). The fused bicyclo[7.4.0] system imposes greater steric hindrance compared to the monocyclic benzothiazepinones .
• Functional Groups : The acetyl group enhances electrophilicity at position 6, contrasting with sulfanylidene (C=S) groups in , which increase π-conjugation. Nitro and chloro substituents in and introduce steric and electronic effects absent in the target compound.
• Synthetic Complexity : The discontinuation of highlights challenges in scaling tricyclic syntheses, whereas spirocyclic derivatives (e.g., ) are more accessible via aldol-like condensations .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-{4-Benzyl-8-thia-4,6-diazatricyclo[...]ethan-1-one, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis of structurally complex tricyclic compounds often involves multi-step procedures. For example, analogous tricyclic derivatives are synthesized via condensation reactions using sodium acetate in glacial acetic acid under reflux (12–14 hours), followed by recrystallization from ethanol to achieve moderate yields (~64%) . Key steps include controlling stoichiometry, optimizing reflux time, and selecting appropriate recrystallization solvents. Reagent purity and reaction atmosphere (e.g., inert gas) are critical for minimizing side reactions.

Q. Which spectroscopic and analytical methods are critical for characterizing this compound?

• Methodological Answer : Comprehensive characterization requires:

• 1H/13C NMR to confirm regiochemistry and substituent positions (e.g., aromatic protons at δ 6.90–8.20 ppm, carbonyl signals at δ 162.2 ppm) .
• IR spectroscopy to identify functional groups (e.g., C=O at ~1721 cm⁻¹, C=N at ~1633 cm⁻¹) .
• Mass spectrometry (EI-MS) for molecular ion verification (e.g., m/z 803 [M⁺]) .
• Elemental analysis to validate purity (e.g., deviations <0.5% for C, H, N, S) .

Q. How can researchers integrate this compound into a theoretical framework for hypothesis-driven studies?

• Methodological Answer : Align the compound’s structural features (e.g., bicyclic cores, sulfur/nitrogen heteroatoms) with established theories, such as:

• Molecular docking studies to predict binding affinity with biological targets .
• Electronic structure calculations (DFT) to explain reactivity patterns .
• Link to frameworks like environmental fate modeling (e.g., partitioning coefficients, biodegradability) for ecological studies .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for this compound?

• Methodological Answer : Contradictions often arise from variability in assay conditions or impurities. Strategies include:

• Standardized bioassays : Replicate studies under controlled conditions (e.g., pH, temperature, cell lines) .
• High-purity synthesis : Use preparative HPLC to isolate isomers or byproducts .
• Meta-analysis : Compare datasets across studies to identify confounding variables (e.g., solvent effects) .

Q. What experimental designs are suitable for studying the compound’s stability under varying environmental or physiological conditions?

• Methodological Answer :

• Accelerated stability testing : Expose the compound to stressors (e.g., UV light, oxidative agents) and monitor degradation via LC-MS .
• pH-dependent studies : Use buffer systems (pH 1–12) to simulate gastrointestinal or environmental conditions .
• Thermogravimetric analysis (TGA) to assess thermal decomposition profiles .

Q. What mechanistic insights are needed to explain its reactivity in substitution or cycloaddition reactions?

• Methodological Answer :

• Kinetic studies : Monitor reaction rates under varying temperatures to deduce activation parameters .
• Isotopic labeling : Use deuterated analogs to trace proton transfer pathways in nucleophilic substitutions .
• Computational modeling : Map potential energy surfaces for transition states (e.g., Diels-Alder reactivity) .

Q. How can researchers assess the ecological impact of this compound using tiered experimental approaches?

• Methodological Answer :

• Tier 1 (Lab-scale) : Determine biodegradability (OECD 301 tests) and aquatic toxicity (Daphnia magna assays) .
• Tier 2 (Mesocosm) : Simulate environmental partitioning (soil/water/sediment systems) to track bioaccumulation .
• Tier 3 (Field) : Monitor residues in real ecosystems using targeted metabolomics .

Q. What strategies enable the development of structure-activity relationships (SARs) for derivatives of this compound?

• Methodological Answer :

• Systematic derivatization : Modify substituents (e.g., benzyl, nitro groups) and correlate changes with bioactivity .
• 3D-QSAR modeling : Use CoMFA/CoMSIA to map steric/electronic requirements for activity .
• Crystallography : Resolve X-ray structures to link conformational flexibility with potency .